![molecular formula C14H20N2OS B7513089 N-(2-methylsulfanylphenyl)azepane-1-carboxamide](/img/structure/B7513089.png)
N-(2-methylsulfanylphenyl)azepane-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-methylsulfanylphenyl)azepane-1-carboxamide, also known as MSPCA, is a chemical compound that has recently gained attention in scientific research. This compound belongs to the class of azepane carboxamides and has shown promising results in various biochemical and physiological experiments.
Mechanism of Action
The mechanism of action of N-(2-methylsulfanylphenyl)azepane-1-carboxamide is not fully understood, but it is believed to act on the GABAergic system. This compound has been found to increase the levels of GABA in the brain, which is a neurotransmitter that plays a crucial role in regulating neuronal activity. This increase in GABA levels is believed to contribute to the analgesic and anticonvulsant effects of this compound.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. It has been shown to reduce the levels of inflammatory cytokines such as TNF-α and IL-6. Additionally, this compound has been found to increase the levels of antioxidant enzymes such as SOD and CAT. This compound has also been shown to reduce the levels of oxidative stress markers such as MDA and NO.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-(2-methylsulfanylphenyl)azepane-1-carboxamide in lab experiments is its high potency and selectivity. This compound has been found to have a high affinity for the GABA receptor, which makes it an ideal candidate for studying the GABAergic system. Additionally, this compound has been found to have low toxicity and side effects, which makes it a safe compound to use in lab experiments. One of the limitations of using this compound in lab experiments is its limited solubility in water, which can make it difficult to administer in certain experiments.
Future Directions
There are several future directions for the study of N-(2-methylsulfanylphenyl)azepane-1-carboxamide. One area of interest is the potential use of this compound in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, this compound could be studied for its potential use in the treatment of other neurological disorders such as multiple sclerosis and epilepsy. Another area of interest is the development of new synthesis methods for this compound, which could improve its yield and purity. Finally, the development of new analogs of this compound could lead to the discovery of more potent and selective compounds with potential therapeutic applications.
Synthesis Methods
The synthesis of N-(2-methylsulfanylphenyl)azepane-1-carboxamide involves the reaction between 2-methylsulfanylphenylamine and azepane-1-carbonyl chloride. The reaction takes place in the presence of a base such as triethylamine and a solvent such as dichloromethane. The final product is obtained through a series of purification steps such as column chromatography and recrystallization.
Scientific Research Applications
N-(2-methylsulfanylphenyl)azepane-1-carboxamide has been extensively studied for its potential applications in various scientific fields. It has been found to have anti-inflammatory, analgesic, and antitumor properties. This compound has also shown promising results in the treatment of neuropathic pain and epilepsy. Additionally, this compound has been studied for its potential use in the treatment of Parkinson's disease.
properties
IUPAC Name |
N-(2-methylsulfanylphenyl)azepane-1-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20N2OS/c1-18-13-9-5-4-8-12(13)15-14(17)16-10-6-2-3-7-11-16/h4-5,8-9H,2-3,6-7,10-11H2,1H3,(H,15,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YOFDQDKHXJGZDK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=CC=C1NC(=O)N2CCCCCC2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.39 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.